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Compound of Interest

Compound Name: 2-Chloropropane-2-D1

CAS No.: 53778-42-0

Cat. No.: B1489957 Get Quote

Executive Safety Summary
2-Chloropropane-2-D1 (Isopropyl Chloride-d1) presents a dual hazard profile: it is highly

flammable (Flash Point -32°C) and prone to hydrolysis, releasing corrosive hydrochloric acid

(HCl).

Effective disposal requires strict segregation from non-halogenated solvents.[1][2] Unlike

standard organic waste, this compound cannot be used in standard fuel blending programs due

to its halogen content. It must be directed to high-temperature incineration facilities equipped

with scrubbers.

Immediate Action Required:

Segregate: Place ONLY in Halogenated Waste streams.

Containerize: Use glass or HDPE. DO NOT USE ALUMINUM (risk of exothermic reaction

and failure).

Label: Clearly mark as "Flammable" and "Halogenated."[3]

Physicochemical & Hazard Profile
Understanding the physical properties is the first step in designing a safe disposal protocol. The

deuterium substitution (
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H) increases the cost significantly but alters the chemical safety profile negligibly compared to
the protio-form.

Property Data Value Operational Implication

CAS Number 53778-42-0
Use for specific inventory

tracking.

Parent CAS 75-29-6 (2-Chloropropane)
Use for regulatory (RCRA)

referencing.

Flash Point -32°C (-25.6°F)
Critical Fire Hazard. Ground all

vessels during transfer.

Boiling Point ~35-37°C

High Volatility. Keep waste

containers tightly capped to

prevent vapor accumulation.

Density ~0.88 g/mL
Heavier than some organics,

but lighter than water.

Reactivity Hydrolyzes in water
Generates HCl over time; do

not store in metal cans.

RCRA Code D001 (Ignitable)
Primary EPA waste

designation.

Pre-Disposal Decision Matrix: Recovery vs.
Disposal
Because 2-Chloropropane-2-D1 is a high-value deuterated reagent, disposal should be the

last resort. However, once deemed waste, it must be processed strictly.
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Material Identification:
2-Chloropropane-2-D1

Is material chemically pure
(>95%)?

Is it mixed with
other solvents?

No (Contaminated)

RECOVERY PROTOCOL:
Contact specialized isotope

recovery vendor.

Yes (High Value)

SEGREGATION:
Direct to Halogenated

Waste Stream.

Yes

CONTAINER SELECTION:
Glass or HDPE only.
(No Aluminum/Metal)

LABELING:
'Halogenated Waste'

'Flammable'

EHS PICKUP:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for the handling of deuterated alkyl halides. Note the critical

divergence between recovery and destruction based on purity.
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Detailed Operational Protocol
Step 1: Segregation (The "Halogen Rule")
Protocol: You must separate 2-Chloropropane-2-D1 from non-halogenated solvents (e.g.,

acetone, methanol, hexane).

Scientific Rationale: Non-halogenated waste is often disposed of via fuel blending (burning in

cement kilns).[4] Halogenated compounds release acid gases (HCl) and can form dioxins if

burned at these lower temperatures. They require specific high-temperature incineration with

acid scrubbers. Mixing them contaminates the cheaper waste stream, elevating disposal

costs for the entire volume.

Step 2: Container Selection
Protocol: Use Amber Glass or High-Density Polyethylene (HDPE) containers.

Prohibited: Do not use aluminum or unlined steel cans.

Scientific Rationale: Alkyl halides are prone to hydrolysis, especially if the waste stream

contains traces of moisture.

The generated Hydrochloric Acid (HCl) will corrode metal containers, potentially leading to
leaks or structural failure. Aluminum can also catalyze dehydrohalogenation, leading to
exothermic pressure buildup.

Step 3: Labeling and Storage
Protocol:

Affix a hazardous waste tag immediately upon the first addition of waste.[1]

Check "Flammable" and "Toxic".[3][5]

Explicitly write: "Halogenated Waste: 2-Chloropropane-2-D1".

Store in a Flammable Safety Cabinet, away from oxidizers and alkali metals.

Emergency Procedures
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Spill Management (Small Scale < 500 mL)
Evacuate: Clear the immediate area. The flash point is -32°C; vapors can ignite on hot plates

or static discharge.

Ventilate: Open fume hoods fully.

Absorb: Use Vermiculite or Activated Charcoal pads.

Note: Do not use paper towels as the primary absorbent for large amounts, as they

increase the surface area for evaporation and flammability.

Disposal: Place soaked absorbents into a sealable bag, then into the solid hazardous waste

bin.

Exposure Response
Inhalation: Move to fresh air immediately. Narcotic effects (dizziness) are common.

Skin/Eye Contact: Flush with water for 15 minutes. The compound is defatting and an irritant.

[6]

Regulatory Framework (US Focus)
Compliance is not optional.[7][8] The following codes apply to 2-Chloropropane (and by

extension, its deuterated analog):

EPA Waste Code:D001 (Ignitable Characteristic).[9]

Halogenated Solvent Status: While not specifically listed in the F001/F002 degreaser lists by

name, it is chemically classified as a halogenated solvent.[4]

TSCA: Research quantities are usually exempt under the R&D exemption, provided they are

used under the supervision of a technically qualified individual.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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